Cas no 62569-70-4 (Bisnor-C-alkaloid H mono-N-oxide)

62569-70-4 structure
Product name:Bisnor-C-alkaloid H mono-N-oxide
Bisnor-C-alkaloid H mono-N-oxide Chemical and Physical Properties
Names and Identifiers
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- Bisnor-C-alkaloid H mono-N-oxide
- Bisnordihydrotoxiferine di-N-oxide
- Dihydronortoxiferine N-oxide
- 62569-70-4
- Toxiferine I, 4,4'-didemethyl-18,18'-dideoxy-, 4-oxide
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- Inchi: InChI=1S/C38H40N4O/c1-3-23-19-39-15-13-37-29-9-5-7-11-31(29)40-21-28-26-18-34-38(14-16-42(34,43)22-24(26)4-2)30-10-6-8-12-32(30)41(36(28)38)20-27(35(37)40)25(23)17-33(37)39/h3-12,20-21,25-26,33-36H,13-19,22H2,1-2H3
- InChI Key: RICXRSDOHGUSIC-UHFFFAOYSA-N
- SMILES: C\C=C1\CN2CCC34C2CC1\C1=C/N2C5\C(=C/N(C31)c1ccccc41)C1CC3C5(CCN3(=O)C\C1=C\C)c1ccccc21 |c:13,17|
Computed Properties
- Exact Mass: 568.32021191Da
- Monoisotopic Mass: 568.32021191Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 43
- Rotatable Bond Count: 0
- Complexity: 1410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 27.8Ų
Bisnor-C-alkaloid H mono-N-oxide Related Literature
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Tri Thanh Pham,Mohit Bajaj,J. Ravi Prakash Soft Matter, 2008,4, 1196-1207
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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